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Compound of Interest

Compound Name: 4-Phenylbenzaldehyde

Cat. No.: B031587

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on commercial suppliers of
4-Phenylbenzaldehyde (CAS No. 3218-36-8), a versatile aromatic aldehyde crucial in organic
synthesis and as a building block for pharmaceuticals, fragrances, and specialty chemicals.
This document also outlines detailed experimental protocols for key reactions and explores
potential biological signaling pathways based on related molecular structures.

Commercial Supplier Overview

4-Phenylbenzaldehyde is readily available from a variety of chemical suppliers, catering to
research and bulk manufacturing needs. The following tables summarize key quantitative data
from prominent vendors to facilitate easy comparison.

Table 1: General Properties of 4-Phenylbenzaldehyde
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Property Value Source(s)

(1,1'-Biphenyl)-4-

Synonyms carboxaldehyde, p- [1112]
Phenylbenzaldehyde

CAS Number 3218-36-8 [11[2][3][4]

Molecular Formula C13H100 [1112][3]

Molecular Weight 182.22 g/mol [1112113114]

Cream solid, White to Orange
Appearance [1][5]
to Green powder to crystal

Melting Point 57-63 °C [1]14]

Boiling Point 184 °C at 11 mmHg [4]

Purity >95% to 299% [11[21[4][5][6]
Storage Conditions Store at 0-8 °C or -20°C to 0°C  [1][7]

Table 2: Supplier-Specific Information
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) ) Available

Supplier Product Number Purity .

Quantities
Sigma-Aldrich B34680 99% 5g, 25g, 100g

5g, 259, 100g, 250g,
Chem-Impex 06929 >99% (Assay) 1k

g
Synthonix, Inc. P67637 >98% 5g, 10g, 25g, 100g
TCI Chemicals B0242 >95.0% (GC) Contact for details
Benchchem B031587 Not specified Contact for details
ChemScene CS-W004664 >98% Contact for details
Boron Molecular BM493 Not specified Contact for details
Spectrum Chemical Not specified Grade-specific Contact for details
Ottokemi B 2578 99% Contact for details
Ataman Kimya Not specified 99% Contact for details
Mitsubishi Gas N N
4-BPAL Not specified Bulk quantities

Chemical Trading, Inc.

Key Experimental Protocols

4-Phenylbenzaldehyde is a valuable intermediate in a variety of organic transformations.
Below are detailed methodologies for some common reactions.

Oxidation to 4-Phenylbenzoic Acid

The oxidation of 4-Phenylbenzaldehyde to its corresponding carboxylic acid, 4-phenylbenzoic
acid, is a fundamental transformation. While specific protocols for this exact substrate are not
readily available in the search results, a general procedure using potassium permanganate is a
standard and effective method.

Materials:

e 4-Phenylbenzaldehyde
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e Potassium permanganate (KMnOa)

¢ Sodium hydroxide (NaOH) or Sodium carbonate (Na2CO3)

e Hydrochloric acid (HCI) or Sulfuric acid (H2S0Oa4)

o Distilled water

» Ethanol (optional, for recrystallization)

* Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, Buchner funnel, filter
paper.

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 4-
Phenylbenzaldehyde in a suitable solvent. A mixture of water and a co-solvent like acetone
or pyridine can be used to improve solubility.

e Prepare a solution of potassium permanganate in water.

e Slowly add the potassium permanganate solution to the stirred solution of 4-
Phenylbenzaldehyde. The reaction is exothermic, so the addition should be controlled to
maintain a gentle reflux.

o After the addition is complete, heat the mixture to reflux for 1-2 hours, or until the purple
color of the permanganate has disappeared, indicating the completion of the reaction.[8] A
brown precipitate of manganese dioxide (MnO2) will form.

e Cool the reaction mixture to room temperature and filter off the manganese dioxide by
vacuum filtration.

¢ \Wash the filter cake with a small amount of hot water.

o Combine the filtrate and washings, and then acidify with dilute hydrochloric or sulfuric acid
until the solution is acidic to litmus paper.

» A white precipitate of 4-phenylbenzoic acid will form.
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e Cool the mixture in an ice bath to maximize precipitation.
o Collect the product by vacuum filtration, wash with cold water, and dry.

e The crude product can be recrystallized from ethanol or an ethanol/water mixture to obtain
pure 4-phenylbenzoic acid.

Wittig Reaction with Benzyltriphenylphosphonium
Chloride

The Wittig reaction is a powerful method for the synthesis of alkenes from aldehydes. This
protocol describes the reaction of 4-Phenylbenzaldehyde with benzyltriphenylphosphonium
chloride to form a stilbene derivative.

Materials:

e 4-Phenylbenzaldehyde

e Benzyltriphenylphosphonium chloride

¢ Sodium hydroxide (NaOH), 50% aqueous solution
e Dichloromethane (CH2Cl2)

e Anhydrous sodium sulfate (Na2S0a4)

e 1-Propanol (for recrystallization)

o Reaction tube or small flask, magnetic stirrer (optional), separatory funnel, beakers, filtration
apparatus.

Procedure:

o To areaction tube, add 4-Phenylbenzaldehyde and benzyltriphenylphosphonium chloride.
[3]

o Add dichloromethane to dissolve the reactants.
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With vigorous stirring or shaking, add a 50% aqueous solution of sodium hydroxide
dropwise.[3] The formation of the ylide is often indicated by a color change.

Continue to stir or shake the mixture vigorously for at least 30 minutes at room temperature.

[3]
After the reaction is complete, dilute the mixture with dichloromethane and water.

Transfer the mixture to a separatory funnel and separate the layers. The organic layer
contains the product.

Wash the aqueous layer with additional dichloromethane and combine all organic extracts.[3]
Dry the combined organic layer over anhydrous sodium sulfate.
Filter off the drying agent and evaporate the solvent to obtain the crude product.

Recrystallize the solid residue from 1-propanol to yield the purified alkene product.[3]

Knoevenagel Condensation with Malononitrile

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a

carbonyl group, followed by dehydration. This protocol outlines the reaction of 4-

Phenylbenzaldehyde with malononitrile.

Materials:

4-Phenylbenzaldehyde

Malononitrile

A basic catalyst (e.g., piperidine, ammonium acetate, or an ionic liquid like [MeHMTA]BF4)
A suitable solvent (e.g., ethanol, water, or solvent-free conditions can be employed)

Reaction flask, magnetic stirrer, heating mantle (if necessary), filtration apparatus.

Procedure (using an ionic liquid catalyst as an example):
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 In areaction flask, combine 4-Phenylbenzaldehyde (2.0 mmol) and malononitrile (2.0
mmol).[9]

e Add a catalytic amount of [MeHMTA]BF4 (e.g., 15 mol%).[9]

 Stir the mixture at room temperature. The progress of the reaction can be monitored by Thin
Layer Chromatography (TLC).[9]

e Upon completion of the reaction, if the product is a solid, it can be isolated by filtration and
washed with water.[9]

« If the product is an oil, ethyl acetate can be added to extract the product.[9]

The product can be further purified by recrystallization if necessary.

Signaling Pathways and Biological Activity

While direct studies on the signaling pathways modulated by 4-Phenylbenzaldehyde are not
prominent in the literature, research on structurally similar benzaldehyde derivatives provides
insights into its potential biological activities.

Derivatives of benzaldehyde have been investigated for a range of biological effects, including
antimicrobial, anti-inflammatory, and anticancer activities.[10][11] For instance, certain
benzaldehyde derivatives have been shown to inhibit aldehyde dehydrogenase (ALDH), an
enzyme family implicated in cancer cell proliferation and drug resistance.[12] Notably, 4-
(Diethylamino)benzaldehyde (DEAB), a close analog of 4-Phenylbenzaldehyde, is a known
inhibitor of ALDH isoforms.[12]

Furthermore, benzaldehyde has been reported to stimulate autophagy via the Sonic Hedgehog
(Shh) signaling pathway in brain astrocytes.[11] This suggests that 4-Phenylbenzaldehyde, as
a substituted benzaldehyde, could potentially interact with similar biological targets.

Below are diagrams illustrating a conceptual workflow for one of the experimental protocols
and a hypothesized signaling pathway based on the activity of related compounds.
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Experimental workflow for the Wittig reaction.
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Hypothesized inhibition of ALDH by 4-Phenylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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